N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N,N-dimethyl-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-15(2)13(16)10-3-4-12(14-9-10)18-11-5-7-17-8-6-11/h3-4,9,11H,5-8H2,1-2H3
• InChI Key: QWNSQGFLXWVNQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN=C(C=C1)OC2CCOCC2
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

“N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” is a chemical compound. The tetrahydro-2H-pyran-4-yl group in the compound is a common protecting group for alcohols, derived from the reaction of alcohols and 3,4-dihydropyran.

Synthesis Analysis

The synthesis of compounds with a tetrahydropyran ring, such as the one in the requested compound, has been discussed in the literature. One method involves the reaction of alcohols with 3,4-dihydropyran to give 2-tetrahydropyranyl ethers. Another method involves a one-pot synthesis of 2,2,4,6-tetrasubstituted 2HPs using Bayllis–Hillman carbonates and β,γ-unsaturated α-oxo-esters.

Scientific Research Applications

Biochemical Applications

Nicotinamide derivatives, including those similar to N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, play crucial roles in biological systems. For instance, they are involved in the NAD+ salvage pathway crucial for energy metabolism in Mycobacterium tuberculosis and other bacteria, highlighting their potential in studying bacterial resistance and drug development (Seiner, Hegde, & Blanchard, 2010). Furthermore, nicotinamide has been shown to stimulate DNA repair in human lymphocytes, suggesting applications in understanding and enhancing cellular repair mechanisms (Berger & Sikorski, 1980).

Pharmacological Research

Nicotinamide and its derivatives are also explored for their pharmacological properties. Studies on nicotinamide have demonstrated its potential as a radiosensitizer in tumor therapy, offering insights into improving cancer treatment outcomes (Ziegler, Pelc, Arthur‐Baidoo, Ameixa, Ončák, & Denifl, 2021). Additionally, the compound's involvement in the biosynthesis of N^1-methyl-4-pyridone-3-carboxamide, a major metabolite of nicotinic acid and nicotinamide, underscores its role in metabolic studies and drug metabolism research (Quinn & Greengard, 1966).

Material Science and Crystal Engineering

Nicotinamide derivatives contribute to the field of crystal engineering and materials science as well. For example, structural and energetic analyses of molecular assemblies involving nicotinamide and pyrazinamide cocrystals with dihydroxybenzoic acids have elucidated basic recognition patterns and crystal lattice energetic features, relevant for designing new materials with desired properties (Jarzembska, Hoser, Varughese, Kamiński, Malinska, Stachowicz, Pedireddi, & Woźniak, 2017).

Safety and Hazards

The safety and hazards associated with “N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” are not specified in the search results.